![molecular formula C6H13ClN2O B2696151 2-(3-Aminocyclobutyl)acetamide hydrochloride CAS No. 2126178-72-9](/img/structure/B2696151.png)
2-(3-Aminocyclobutyl)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-Aminocyclobutyl)acetamide hydrochloride, also known as ACBA, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. It is a cyclic amino acid derivative that has been synthesized using various methods and has shown promising results in scientific research.
Scientific Research Applications
H3 Receptor Antagonist in Alzheimer's Disease
Research on compounds structurally similar to 2-(3-Aminocyclobutyl)acetamide hydrochloride, such as GSK189254, has shown potential in the treatment of Alzheimer's disease. These compounds act as histamine H3 receptor antagonists. GSK189254 demonstrated specific binding in human brain areas affected by Alzheimer's, including the cortex and hippocampus. It also improved cognitive performance in preclinical models, suggesting its potential for dementia treatment in Alzheimer's and other cognitive disorders (Medhurst et al., 2007).
Acylation in Antimalarial Drug Synthesis
The chemoselective acetylation of 2-aminophenol, a similar compound, has been used to synthesize N-(2-Hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis. Using enzymes as catalysts, this approach demonstrates the relevance of such compounds in developing antimalarial medication (Magadum & Yadav, 2018).
Anti-Cancer Drug Synthesis
N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, structurally related to 2-(3-Aminocyclobutyl)acetamide hydrochloride, has been synthesized and evaluated as an anticancer drug. Its structure was confirmed through various techniques, and its efficacy was supported by in silico modeling studies targeting the VEGFr receptor (Sharma et al., 2018).
Synthesis of Heterocyclic Compounds for Antimicrobial Activities
Compounds like 2-(3,4-dichlorophenyl)-N-methyl-N-[2-(1-pyrrolidinyl)-1-substituted-ethyl]acetamides, similar in structure to 2-(3-Aminocyclobutyl)acetamide hydrochloride, have been synthesized and evaluated for their kappa-opioid agonist properties. These compounds exhibited potent naloxone-reversible analgesic effects in animal models, highlighting their potential in pain management (Barlow et al., 1991).
properties
IUPAC Name |
2-(3-aminocyclobutyl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c7-5-1-4(2-5)3-6(8)9;/h4-5H,1-3,7H2,(H2,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INCIRDDMEPRLMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1N)CC(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Aminocyclobutyl)acetamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.